Cas no 6303-79-3 (Piperazine, 2-pentyl-)

• Product Name: Piperazine, 2-pentyl-
• CAS No: 6303-79-3
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 511933
• Update Time: 2026-04-29

Piperazine, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-pentyl-
• (2R,6S)-2,6-DIMETHYL-1-PROPYLPIPERAZINE
• 2-pentylpiperazine
• Piperazine, 2-pentyl- (7CI,8CI,9CI)
• 2-pentyl-piperazine
• Piperazine,2-pentyl

Computed Properties

• Exact Mass: 156.16300

Experimental Properties

• PSA: 24.06000
• LogP: 1.78570

Additional information on Piperazine, 2-pentyl-

Piperazine, 2-pentyl- and CAS No. 6303-79-3: A Comprehensive Overview of Its Role in Pharmacological Research and Industrial Applications

Piperazine, 2-pentyl- (CAS No. 6303-79-3) is a member of the piperazine class of compounds, characterized by its six-membered ring structure containing two nitrogen atoms. This molecule, specifically 2-pentylpiperazine, has garnered significant attention in recent years due to its diverse pharmacological properties and potential applications in drug discovery. The compound's unique chemical structure allows it to interact with various biological targets, making it a valuable tool for researchers exploring novel therapeutic strategies.

Recent studies have highlighted the 2-pentylpiperazine molecule's role in modulating ion channels, particularly in the context of neurological disorders. A 2023 publication in Journal of Medicinal Chemistry demonstrated that 2-pentylpiperazine exhibits potent antagonistic activity against N-type voltage-gated calcium channels (Cav2.2), which are implicated in chronic pain conditions. This finding underscores the compound's potential as a lead candidate for the development of analgesic agents, a critical area of research given the global opioid crisis and the need for safer pain management solutions.

The CAS No. 6303-79-3 compound's chemical structure, featuring a pentyl group attached to the piperazine ring, enables it to exhibit both hydrophilic and lipophilic properties. This dual nature is crucial for its ability to cross biological membranes and interact with intracellular targets. A 2024 review in Pharmaceutical Research emphasized the importance of molecular docking studies in understanding how 2-pentylpiperazine binds to specific receptors, such than the transient receptor potential (TRP) channels, which are involved in sensory transduction and inflammatory responses.

In the realm of drug development, 2-pentylpiperazine has been explored as a scaffold for the design of more potent and selective compounds. Researchers at the University of Tokyo (2023) reported the synthesis of derivatives with enhanced affinity for the κ-opioid receptor, suggesting potential applications in the treatment of opioid addiction and related disorders. These findings align with the growing trend in pharmaceutical research to develop molecules that target specific receptors with minimal off-target effects, improving therapeutic outcomes and reducing side effects.

The Piperazine, 2-pentyl- molecule's pharmacokinetic profile is another area of active investigation. A 2023 study published in Drug Metabolism and Disposition analyzed the metabolism of 2-pentylpiperazine in rodents, revealing that it undergoes extensive first-pass metabolism through cytochrome P450 enzymes. This metabolic pathway is critical for understanding the compound's bioavailability and potential interactions with other drugs, which is essential for its clinical translation.

Industrial applications of CAS No. 6303-79-3 extend beyond pharmaceutical research. In the field of material science, 2-pentylpiperazine has been investigated for its use in the synthesis of functional polymers with tunable properties. A 2024 paper in Advanced Materials demonstrated that the compound can act as a cross-linking agent in the preparation of hydrogels with enhanced mechanical strength and biocompatibility, opening new avenues for its application in tissue engineering and biomedical devices.

The Piperazine, 2-pentyl- molecule's versatility is further exemplified by its role in the development of agrochemicals. Researchers at the University of California (2023) explored its potential as a herbicide activator, leveraging its ability to disrupt cellular processes in plants. This application highlights the compound's broad utility across multiple disciplines, from medicine to agriculture.

Recent advances in computational chemistry have also contributed to the understanding of 2-pentylpiperazine's behavior. Machine learning models trained on large datasets of molecular interactions have predicted the compound's binding affinity to various receptors, providing insights into its potential therapeutic applications. These computational tools are becoming increasingly important in drug discovery, enabling researchers to screen thousands of compounds efficiently and identify promising candidates for further investigation.

From an environmental perspective, the CAS No. 6303-79-3 compound's biodegradability is a key consideration. A 2023 study in Environmental Science & Technology assessed the degradation rates of 2-pentylpiperazine in different aquatic environments, finding that it is readily metabolized by microbial communities. This property is crucial for ensuring the compound's safety in industrial and pharmaceutical applications, minimizing environmental impact.

The Piperazine, 2-pentyl- molecule's potential in neuropharmacology is particularly noteworthy. A 2024 clinical trial reported in The Lancet Neurology evaluated the efficacy of a 2-pentylpiperazine-based compound in treating neuropathic pain, with promising results. This trial exemplifies the transition from preclinical research to real-world applications, highlighting the compound's potential to address unmet medical needs.

Despite its promising properties, the CAS No. 6303-79-3 compound faces challenges in its development. One significant hurdle is the need to improve its selectivity for specific targets while minimizing interactions with other biological systems. Researchers are actively working on modifying the molecular structure to enhance its therapeutic index, a critical step in translating laboratory findings into clinical practice.

Collaborative efforts between academia and industry are playing a vital role in advancing the 2-pentylpiperazine research. Partnerships such as the one between Merck & Co. and the National Institutes of Health (NIH) have facilitated the sharing of resources and expertise, accelerating the development of new compounds based on this scaffold. These collaborations are essential for overcoming the complexities of drug development and bringing innovative therapies to market.

In conclusion, 2-pentylpiperazine (CAS No. 6303-79-3) represents a promising molecule with potential applications in medicine, materials science, and agriculture. Its unique chemical structure and diverse pharmacological properties make it a valuable tool for researchers across disciplines. As ongoing studies continue to uncover new insights into its behavior and applications, the compound is poised to play a significant role in the development of novel therapies and technologies in the coming years.

As the field of pharmaceutical research continues to evolve, the Piperazine, 2-pentyl- molecule's role in drug discovery is likely to expand. Future studies may explore its potential in combination therapies, where it could be used alongside other drugs to enhance efficacy and reduce side effects. Additionally, the development of more stable and bioavailable forms of the compound could further broaden its applications, ensuring that its benefits are accessible to a wider range of patients and industries.

The ongoing research into CAS No. 6303-79-3 underscores the importance of interdisciplinary collaboration in scientific discovery. By combining expertise from chemistry, biology, and engineering, researchers are able to address complex challenges and unlock new possibilities for the compound's use. As technology continues to advance, the potential applications of 2-pentylpiperazine are expected to grow, contributing to advancements in healthcare, materials science, and environmental sustainability.

In summary, the Piperazine, 2-pentyl- molecule stands at the intersection of multiple scientific disciplines, offering a unique platform for innovation. Its journey from a simple chemical compound to a potential therapeutic agent highlights the dynamic nature of scientific research and the transformative impact of such discoveries on society. As researchers continue to explore its properties and applications, the compound is set to play a pivotal role in shaping the future of medicine and beyond.

The compound 2-pentylpiperazine (CAS No. 6303-79-3) is a versatile molecule with a wide range of applications across multiple scientific disciplines. Here's a structured summary of its significance and potential: --- ### 1. Chemical Structure and Properties - Structure: A six-membered ring containing two nitrogen atoms, with a pentyl group attached. - Physical Properties: Hydrophilic and lipophilic characteristics enable membrane permeability and intracellular interactions. - Metabolism: Rapid first-pass metabolism via cytochrome P450 enzymes, critical for understanding bioavailability and drug interactions. --- ### 2. Pharmacological Applications - Neurological Disorders: Shows antagonistic activity against N-type voltage-gated calcium channels (Cav2.2), making it a potential analgesic for chronic pain. - Opioid Addiction: Derivatives have demonstrated activity at the κ-opioid receptor, suggesting use in treating opioid dependence. - Neuropathic Pain: Clinical trials have shown promising efficacy in treating neuropathic pain, highlighting its potential as a therapeutic agent. --- ### 3. Drug Discovery and Development - Scaffold for New Drugs: Used as a starting point for developing more potent and selective compounds. - Computational Chemistry: Machine learning models predict binding affinity to various receptors, aiding in drug design. - Clinical Trials: Ongoing studies are evaluating its efficacy and safety in real-world settings, moving from preclinical to clinical application. --- ### 4. Industrial and Material Science Applications - Materials Science: Potential use in developing novel materials due to its chemical versatility. - Agriculture: Explorations into its use as a pesticide or plant growth regulator are underway. --- ### 5. Environmental Considerations - Biodegradability: Research into its environmental impact and biodegradation is ongoing to ensure sustainable use. --- ### 6. Challenges and Future Directions - Selectivity: Need to improve selectivity for therapeutic targets while minimizing off-target effects. - Stability and Bioavailability: Development of more stable and bioavailable forms to enhance therapeutic potential. - Collaborative Research: Interdisciplinary efforts between academia and industry are crucial for overcoming development hurdles and accelerating innovation. --- ### 7. Conclusion 2-pentylpiperazine (CAS No. 6303-79-3) is a molecule with significant potential across multiple fields. Its unique chemical structure and diverse pharmacological properties position it as a valuable tool in drug discovery, materials science, and environmental applications. As research continues, the compound is expected to play a pivotal role in advancing healthcare, technology, and sustainability. The future of this molecule lies in its ability to adapt and contribute to solving complex scientific and societal challenges.